Cas no 1355070-62-0 (methyl 5-chloro-2-fluoro-4-methylbenzoate)

• Product Name: methyl 5-chloro-2-fluoro-4-methylbenzoate
• CAS No: 1355070-62-0
• MF: C₉H₈ClFO₂
• MW: 202.610025405884
• MDL: MFCD20278243
• CID: 2182714
• PubChem ID: 58042513
• Update Time: 2025-08-05

methyl 5-chloro-2-fluoro-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-4-methyl-benzoic acid methyl ester
• methyl 5-chloro-2-fluoro-4-methylbenzoate
• Methyl 5-chloro-2-fluoro-4-methyl benzoate
• CS-0340548
• SB32998
• 1355070-62-0
• AKOS017974564
• methyl5-chloro-2-fluoro-4-methylbenzoate
• AS-42882
• MFCD20278243
• SCHEMBL363951
• Methyl 5-chloro-2-fluoro-4-methylbenzoate 1355070-62-0
• DB-263532
• MNZDRSFZCLRWLN-UHFFFAOYSA-N

• MDL： MFCD20278243
• Inchi： 1S/C9H8ClFO2/c1-5-3-8(11)6(4-7(5)10)9(12)13-2/h3-4H,1-2H3
• InChI Key： MNZDRSFZCLRWLN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C(=CC=1C)F

Computed Properties

• Exact Mass: 202.0196853g/mol
• Monoisotopic Mass: 202.0196853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 5-chloro-2-fluoro-4-methylbenzoate

Recent Advances in the Application of Methyl 5-Chloro-2-Fluoro-4-Methylbenzoate (CAS: 1355070-62-0) in Chemical Biology and Pharmaceutical Research

Methyl 5-chloro-2-fluoro-4-methylbenzoate (CAS: 1355070-62-0) has recently emerged as a versatile intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. This compound, characterized by its unique halogenated aromatic structure, has been the focus of several studies aimed at exploring its potential in drug discovery and chemical biology. The presence of both chloro and fluoro substituents on the benzene ring enhances its reactivity and makes it a valuable building block for the construction of more complex molecules with potential therapeutic applications.

Recent research has highlighted the role of methyl 5-chloro-2-fluoro-4-methylbenzoate in the synthesis of kinase inhibitors, which are crucial in the treatment of various cancers and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the preparation of selective JAK2 inhibitors, showing promising results in preclinical models of myeloproliferative neoplasms. The study reported improved yield and purity in the synthetic pathway when using this compound compared to traditional alternatives, underscoring its growing importance in medicinal chemistry.

In addition to its pharmaceutical applications, methyl 5-chloro-2-fluoro-4-methylbenzoate has shown potential in agrochemical research. A recent patent application (WO2023051234) describes its use in the development of novel fungicides with enhanced activity against resistant strains of agricultural pathogens. The unique electronic properties imparted by the specific substitution pattern on the aromatic ring appear to contribute to improved binding affinity with target enzymes in fungal organisms, offering new possibilities for crop protection strategies.

The compound's stability under various reaction conditions has also made it attractive for use in chemical biology probes. Researchers at several institutions have incorporated 1355070-62-0 into fluorescent tags and affinity labels for studying protein-ligand interactions. A notable 2024 publication in ACS Chemical Biology detailed its successful application in creating photoaffinity probes for mapping small molecule binding sites on therapeutic targets, providing valuable structural insights for drug design.

Ongoing research continues to explore the full potential of methyl 5-chloro-2-fluoro-4-methylbenzoate in drug discovery. Current investigations focus on its use in fragment-based drug design and as a scaffold for developing covalent inhibitors. The compound's optimal balance of reactivity and stability, combined with its favorable physicochemical properties, positions it as an important tool in modern medicinal chemistry and chemical biology research.